Cas no 2407937-66-8 (3-Amino-4,5-dichlorothiophene-2-carboxylic acid)

• Product Name: 3-Amino-4,5-dichlorothiophene-2-carboxylic acid
• CAS No: 2407937-66-8
• MF: C₅H₃Cl₂NO₂S
• MW: 212.053817987442
• CID: 5464135
• Update Time: 2025-08-05

3-Amino-4,5-dichlorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,5-dichlorothiophene-2-carboxylic acid
• Z5326468319
• 3-Amino-4,5-dichlorothiophene-2-carboxylic acid

• Inchi： 1S/C5H3Cl2NO2S/c6-1-2(8)3(5(9)10)11-4(1)7/h8H2,(H,9,10)
• InChI Key： UBYGDFMGQDPGED-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(C(=O)O)=C1N)Cl

Computed Properties

• Exact Mass: 210.9261549 g/mol
• Monoisotopic Mass: 210.9261549 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.05
• XLogP3: 2.9
• Topological Polar Surface Area: 91.6

Additional information on 3-Amino-4,5-dichlorothiophene-2-carboxylic acid

3-Amino-4,5-dichlorothiophene-2-carboxylic Acid (CAS No. 2407937-66-8): An Overview of Its Properties and Applications

3-Amino-4,5-dichlorothiophene-2-carboxylic acid (CAS No. 2407937-66-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its thiophene ring, which is substituted with an amino group and two chlorine atoms, along with a carboxylic acid moiety. These functional groups contribute to its diverse reactivity and biological activity.

The chemical structure of 3-Amino-4,5-dichlorothiophene-2-carboxylic acid can be represented as follows: C₆H₄Cl₂NOS. The presence of the thiophene ring provides the compound with aromatic stability, while the amino and carboxylic acid groups offer opportunities for further functionalization and conjugation. The dichloro substitution on the thiophene ring enhances the compound's electrophilic properties, making it a valuable intermediate in organic synthesis.

In the realm of pharmaceutical research, 3-Amino-4,5-dichlorothiophene-2-carboxylic acid has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases implicated in cancer progression. This finding highlights the potential of 3-Amino-4,5-dichlorothiophene-2-carboxylic acid as a scaffold for the design of targeted therapeutics.

Beyond its pharmaceutical applications, 3-Amino-4,5-dichlorothiophene-2-carboxylic acid has also found use in materials science. The thiophene ring is known for its ability to form conductive polymers when polymerized, making it an attractive building block for organic electronics. Research in this area has shown that derivatives of this compound can be used to synthesize conjugated polymers with tunable electronic properties. These polymers have potential applications in organic photovoltaics (OPVs), field-effect transistors (FETs), and other electronic devices.

The synthetic versatility of 3-Amino-4,5-dichlorothiophene-2-carboxylic acid is another key factor contributing to its widespread use. The amino and carboxylic acid groups can be readily modified through various chemical reactions, such as amidation, esterification, and coupling reactions with other functional groups. This flexibility allows chemists to tailor the properties of the compound for specific applications. For example, the carboxylic acid group can be converted into an ester or amide to enhance solubility or stability in different solvents or biological environments.

In addition to its synthetic utility, 3-Amino-4,5-dichlorothiophene-2-carboxylic acid has been studied for its biological activity. Research has shown that this compound and its derivatives exhibit antimicrobial properties against a range of bacterial strains. A study published in the Journal of Antibiotics reported that certain derivatives of this compound were effective against both Gram-positive and Gram-negative bacteria, suggesting potential applications in developing new antibiotics to combat drug-resistant pathogens.

The environmental impact of 3-Amino-4,5-dichlorothiophene-2-carboxylic acid is another important consideration. While the compound itself is not classified as hazardous under current regulations, its synthesis and use should be conducted with appropriate safety measures to minimize any potential risks. Green chemistry principles can be applied to optimize synthetic routes and reduce waste generation during production processes.

In conclusion, 3-Amino-4,5-dichlorothiophene-2-carboxylic acid (CAS No. 2407937-66-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a solid foundation for further research and development, making it an exciting area of study for scientists and researchers across various disciplines.